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Ethnomedical Uses of Cardiospermum halicacabum

Cardiospermum halicacabum is a cornerstone in various traditional medicine systems, particularly in India.

The table below catalogs its documented traditional applications [1] [2] [3].

Traditional Use Associated Plant Part Geographical Region | Medical System
Rheumatism, Lumbago Leaves, Whole Plant India (Ayurveda, Folk), Sri Lanka
Nervous Diseases Not Specified India

Hyperthermia (Fever) Aerial parts, Seeds India, Africa

Cough Not Specified India

Skin Diseases Not Specified India

Orchitis, Dropsy Whole Plant India

Abdominal Pain Not Specified India

Stiffness of Limbs Leaf Paste Karnataka, India
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Traditional Use Associated Plant Part Geographical Region | Medical System
Snake Bite Leaf Paste Karnataka, India

Skeletal Fractures Not Specified Sri Lanka

Earache Juice of the Herb Not Specified

Hardened Tumors Juice of the Herb Not Specified

Phytochemistry and the Isolation of Cardiospermin

C. halicacabum contains a diverse array of phytochemicals responsible for its pharmacological effects. Key
compound classes include phenols, phenolic acids, flavonoids, flavonoid glycosides, and fatty acids [1].
Specific compounds identified through LC-MS/MS, HPLC, and NMR include chlorogenic acid, caffeic acid,
luteolin-7-O-glucuronide, and apigenin-7-O-glucuronide [1]. Another study isolated and identified

Kaempferol-3-O-a-L-rhamnoside and Apigenin-7-O-f-D-glucuronide from the leaves [4].

Regarding cardiospermin, one study specifically isolated it from the root extract of C. halicacabum and
identified it as a cyanogenic glucoside [1]. The study noted its anxiolytic (anti-anxiety) activity [1]. The
following diagram outlines a generalized experimental workflow for the bioassay-guided isolation of such

active compounds.
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Plant Material Collection
(roots of C. halicacabum)

© 2026 Smolecule. All rights reserved. 3/7 Tech Support


https://www.smolecule.com/products/s584328?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

k (Cardiospé

rmin) )

Structural Elucidation
(NMR, MS)

Click to download full resolution via product page

Documented Pharmacological Activities

Modern scientific studies have validated many of the traditional uses of C. halicacabum. The table below

summarizes key pharmacological activities and the plant parts/extracts involved [1] [2].

Pharmacological
Activity

Plant Part/Extract

Key Findings / Proposed Compounds

Anti-inflammatory &
Anti-arthritic

Antioxidant

Anxiolytic

Anticancer / Cytotoxic

Antimicrobial

Hepatoprotective &
Nephroprotective

Leaf & Aerial Parts
(Ethanol extract)

Leaf (Hydro-
alcoholic extract)

Root (Ethanol
extract)

Whole Plant
(Methanolic
extract)

Not Specified

Not Specified

Validated in rodent models; supports traditional use for
rheumatism. Flavonoids and phenolic compounds are
implicated [1].

Isolated flavonoids (Kaempferol and Apigenin
derivatives) showed strong activity in
phosphomolybdenum and reducing power assays [4].

Activity attributed to the isolated compound
Cardiospermin [1].

Showed effective inhibition of cancer cell lines at
concentrations around 100ug/mL. Apigenin and
luteolin derivatives may contribute [5] [3].

Demonstrated antibacterial efficacy [1].

Protected against chemically-induced liver and kidney
damage in rats [1].
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Pharmacological -
Plant Part/Extract Key Findings / Proposed Compounds

Activity
Antiulcer & Not Specified Extracts showed activity in relevant animal models [1]
Antidiabetic [2].

The anti-inflammatory and anticancer effects are linked to the modulation of complex signaling pathways
within cells. The diagram below provides a simplified overview of the proposed mechanisms based on the

general activity of its phytochemicals.

C. halicacabum Extracts
(Phenols, Flavonoids)

Anti-inflammatory Pathway Anticaneer Activity
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Conclusion and Research Outlook

While the compound cardiospermin itself has only been explicitly studied for its anxiolytic properties,
the Cardiospermum halicacabum plant from which it is derived is a rich source of diverse bioactive

compounds with robust, scientifically-validated pharmacological effects. Future research should focus on:

¢ Bioassay-guided isolation to definitively link specific compounds, including cardiospermin, to the
plant's major activities like anti-arthritic and anticancer effects.

¢ Pharmacokinetic and metabolic studies to understand how these compounds are absorbed and
act in the body.
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¢ Rigorous human clinical trials to establish safe and effective dosages.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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